Cas no 2228622-34-0 (1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228622-34-0
• MF: C₁₀H₁₅F₂N₃
• MW: 215.243008852005
• CID: 6085870
• PubChem ID: 165707080
• Update Time: 2025-10-28

1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine
• EN300-1969640
• 2228622-34-0
• [1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutyl]methanamine

• Inchi： 1S/C10H15F2N3/c1-7-3-15(2)14-8(7)9(6-13)4-10(11,12)5-9/h3H,4-6,13H2,1-2H3
• InChI Key： OFXMMYGKXDFTPZ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(C)=CN(C)N=2)(CN)C1)F

Computed Properties

• Exact Mass: 215.12340382g/mol
• Monoisotopic Mass: 215.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine

1-(1,4-Dimethyl-1H-Pyrazol-3-Yl)-3,3-Difluorocyclobutylmethanamine: A Comprehensive Overview

The compound CAS No 2228622-34-0, also known as 1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine, is a highly specialized chemical entity with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug discovery and materials science. The molecule's structure, which includes a pyrazole ring and a cyclobutane moiety, contributes to its distinctive reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The pyrazole ring, a five-membered aromatic structure with two adjacent nitrogen atoms, is known for its ability to form hydrogen bonds and participate in π-π interactions. These properties make pyrazole derivatives valuable in designing bioactive molecules. In the case of 1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine, the presence of methyl groups on the pyrazole ring further enhances its stability and selectivity in binding to biological targets.

The cyclobutane moiety in this compound introduces additional complexity to its structure. Cyclobutane rings are known for their strained geometry, which can influence the molecule's conformational flexibility and reactivity. The two fluorine atoms attached to the cyclobutane ring in this compound add electron-withdrawing effects, potentially modulating the electronic properties of the molecule. This combination of structural features makes CAS No 2228622-34-0 a promising candidate for exploring novel chemical reactions and therapeutic applications.

From a synthetic perspective, the preparation of 1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine involves multi-step reactions that require precise control over steric and electronic factors. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct this complex molecule. The synthesis process underscores the importance of understanding stereochemistry and regioselectivity in organic synthesis.

In terms of applications, this compound has shown potential in several areas. For instance, it has been investigated as a building block for constructing bioactive molecules with antitumor or anti-inflammatory properties. Its ability to form stable complexes with metal ions also makes it a candidate for coordination chemistry studies. Additionally, the unique electronic properties of this compound make it suitable for exploring new materials with tailored optical or electronic characteristics.

The study of CAS No 2228622-34-0 has also contributed to our understanding of molecular recognition and drug design principles. By analyzing its interactions with biological targets such as enzymes or receptors, researchers can gain insights into how structural modifications influence bioavailability and efficacy. This knowledge is invaluable for developing next-generation drugs that are both potent and selective.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-3-yl)-3,3-difluorocyclobutylmethanamine, or CAS No 2228622-34-0, represents a fascinating example of how structural complexity can lead to functional diversity in chemical compounds. Its unique properties have positioned it as an important tool in various scientific disciplines, from organic synthesis to pharmacology. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in advancing both basic science and applied technologies.